CALCIUM SILICIDE

• InChI: InChI=1S/Ca.2Si/q+2;2*-1
• InChI Key: XXCKHUMTXOCLPT-UHFFFAOYSA-N
• Canonical SMILES: [Si-].[Si-].[Ca+2]
• Molecular Formula: CaSi2
• Molecular Weight: 96.25 g/mol
• Physical Description: Calcium silicide appears as an off-white solid. Density 2.5 g / cm3., Solid; [IUCLID] Grey to black or brown solid with a repulsive odor; [NJ-HSFS] Grey crystalline powder; [Alfa Aesar MSDS]
• CAS No.: 12737-18-7, 12013-56-8

Description

Calcium silicide (CaSi₂) is an inorganic compound with the molecular formula CaSi₂, CAS number 12013-56-8, and a molar mass of 96.25 g/mol . It appears as a white to dark gray or black solid with a metallic luster, a density of 2.5 g/cm³, and a melting point between 1020°C and 1033°C . It is insoluble in water but reacts exothermically with it, producing hydrogen gas and calcium hydroxide . Industrially, CaSi₂ often contains impurities like iron, aluminum, carbon, and sulfur .

Preparation Methods

Direct Synthesis from Elemental Calcium and Silicon

The most straightforward method for preparing calcium silicide involves the direct reaction of metallic calcium (Ca) and silicon (Si) under controlled atmospheres. This approach is favored for its simplicity and ability to yield high-purity products.

Single-Step Process

In a single-step synthesis, stoichiometric quantities of calcium and silicon are mixed and heated to temperatures between 850°C and 1350°C under an inert argon atmosphere . The exothermic reaction proceeds as:

$$\text{Ca} + 2\text{Si} \rightarrow \text{CaSi}_2$$

Key parameters include:

• Temperature : A minimum of 850°C is required to initiate the reaction, with optimal yields achieved at 1000–1350°C .

• Atmosphere : Argon is preferred to prevent oxidation, though early methods reported the use of CO₂ to create a transient protective environment .

This method produces the 6R polymorph of CaSi₂, characterized by a rhombohedral crystal structure . Industrial-scale implementations often yield products contaminated with aluminum or iron due to raw material impurities .

Two-Step Process

A modified two-step approach enhances purity by isolating intermediate phases. As detailed in :

• Step 1 : Calcium and silicon (1:1 molar ratio) are heated to 1000°C under CO₂, forming porous CaSi.

• Step 2 : CaSi is mixed with additional silicon and heated under hydrogen at 1000°C for 15 hours , yielding CaSi₂.

Hydrogen in the second step reduces residual oxides and facilitates silicon integration into the lattice. The final product exhibits a lead-gray metallic appearance with minimal impurities .

Flux-Assisted Synthesis Using Calcium Oxide

Alternative methods employ calcium oxide (CaO) as a precursor, reducing reliance on metallic calcium. This approach is cost-effective but introduces challenges in controlling stoichiometry.

Reaction with Silicon and Fluxes

CaO reacts with silicon in the presence of fluxing agents like CaF₂ or CaCl₂ at 1400°C :

$$\text{CaO} + 3\text{Si} + \text{flux} \rightarrow \text{CaSi}$$2 + \text{SiO}2 + \text{byproducts}

Fluxes lower the melting point of reactants, promoting homogeneity. However, the product often contains excess silicon and flux residues, necessitating post-synthesis purification .

Molten Salt Synthesis with Halide Additives

The use of molten salts, such as calcium chloride (CaCl₂) and sodium chloride (NaCl), enables synthesis at moderate temperatures. As described in :

• A mixture of Si, CaCl₂, and NaCl is heated until sodium vapors cease (indicating reaction completion).

• The molten salt medium enhances ionic mobility, accelerating diffusion between solid reactants.

This method predominantly yields the 6R polymorph but requires careful handling of corrosive byproducts.

Polymorph Control through Atmospheric Conditions

This compound exists in two primary polymorphs: 6R (rhombohedral) and 3R (trigonal). The synthesis atmosphere critically influences the crystal structure:

Polymorph	Synthesis Conditions	Key Characteristics
6R	Argon, 1300–1350°C	Metallic luster, stable form
3R	Hydrogen, 200–700°C sintering	Hydrogen-stabilized structure

Exposing CaSi₂ to hydrogen at 200–700°C induces a phase transition to the 3R polymorph, which is metastable under inert conditions .

Industrial-Scale Production Considerations

Industrial methods prioritize cost efficiency and scalability:

• Raw Material Purity : Technical-grade calcium (95–98% purity) is commonly used, introducing trace aluminum and iron .

• Energy Consumption : Direct synthesis requires high energy input due to extreme temperatures (>1000°C).

• Byproduct Management : Slag formation from flux-assisted methods necessitates additional processing steps.

Comparative Analysis of Synthesis Methods

The table below summarizes the advantages and limitations of major preparation routes:

Method	Temperature (°C)	Atmosphere	Purity	Polymorph	Scalability
Direct (Single-Step)	850–1350	Argon/CO₂	High	6R	Moderate
Two-Step	1000	CO₂/H₂	Very High	6R/3R	Low
Flux-Assisted	1400	Air	Moderate	6R	High
Molten Salt	1000–1200	Inert	Moderate	6R	Moderate

Scientific Research Applications

Biomedical Applications

Calcium silicate, a closely related compound to calcium silicide, has been extensively studied for its biomedical applications. The following points summarize key findings:

• Bone and Dental Regeneration : Calcium silicate biomaterials are primarily used for the regeneration of hard tissues, including bone and teeth. They promote osteogenic differentiation and are biocompatible, making them suitable for dental applications such as pulp capping and perforation repair. Studies indicate that calcium silicate cements like mineral trioxide aggregate (MTA) are effective in stimulating the healing process in dental tissues .
• Antibacterial Properties : Calcium silicate exhibits notable antibacterial effects, which are crucial in preventing infections during medical treatments. Research has shown that composites made from calcium silicate and other materials can enhance antibacterial activity while maintaining biocompatibility, making them promising candidates for bone implants .
• Wound Healing : Calcium silicate-based hydrogels have demonstrated efficacy in wound healing by promoting fibroblast differentiation and exhibiting antibacterial properties. These hydrogels can be utilized in managing infections and accelerating tissue regeneration .

Materials Science Applications

This compound itself has unique structural properties that lend it to various applications in materials science:

• Catalysis : Research indicates that this compound can serve as a catalyst support due to its layered structure. When loaded with palladium, it exhibits enhanced catalytic activity for various chemical reactions, particularly in organic synthesis .
• Composite Materials : Calcium silicate is being explored as a filler in polymer matrices to create composites with improved mechanical properties. For instance, studies have shown that incorporating calcium silicate into polysulfone (PSF) matrices can significantly enhance the mechanical strength and biocompatibility of the resulting composites, making them suitable for load-bearing applications in medical implants .

Industrial Applications

This compound is widely used in industrial processes:

• Steel Production : In metallurgy, this compound acts as a powerful deoxidizer and desulfurizer during steel manufacturing. Its ability to remove impurities enhances the quality of steel products by improving their mechanical properties .
• Chemical Synthesis : Calcium disilicide (CaSi2) is utilized as a precursor for synthesizing silicon nanostructures through topochemical deintercalation processes. This application is particularly relevant in the development of advanced materials for electronics and nanotechnology .

Case Studies

• Calcium Silicate for Bone Implants :
  • A study demonstrated that PSF-based composites containing 20% calcium silicate exhibited three-point bending strengths exceeding 60 MPa, comparable to compact bone strength. This suggests their potential use in load-bearing bone implants .
• Antibacterial Hydrogels :
  • Research on calcium silicate hydrogels highlighted their effectiveness in treating infectious wounds, showcasing significant improvements in fibroblast differentiation and antibacterial activity compared to conventional treatments .

Mechanism of Action

Calcium silicide can be compared with other silicides such as magnesium silicide (Mg₂Si), strontium silicide (Sr₂Si), and barium silicide (Ba₂Si). These compounds share similar properties, such as high melting points and reactivity with water. this compound is unique due to its specific applications in pyrotechnics and its role as a deoxidizer in steel manufacturing .

Comparison with Similar Compounds

Calcium silicide belongs to the broader class of metal silicides, which exhibit diverse structural, thermal, and chemical properties. Below is a comparative analysis with key analogs:

Cobalt Silicide (CoSi₂)

• Formula : CoSi₂
• Properties : High electrical conductivity, refractory material (melting point ~1326°C).
• Applications : Semiconductor interconnects, thermoelectric materials .
• Contrast with CaSi₂: CoSi₂ is non-reactive with water and optimized for microelectronics, whereas CaSi₂ prioritizes metallurgical reactivity .

Molybdenum Disilicide (MoSi₂)

• Formula : MoSi₂
• Properties : Exceptional thermal stability (melting point ~2030°C), oxidation-resistant at high temperatures.
• Applications : Heating elements, aerospace coatings .
• Contrast with CaSi₂ : MoSi₂ is chemically inert in ambient conditions, unlike CaSi₂, which is pyrophoric .

Tungsten Silicide (WSi₂)

• Formula : WSi₂
• Properties : High hardness, conductive, stable up to 1600°C.
• Applications : Microelectronics (gate electrodes, interconnects) .
• Contrast with CaSi₂ : WSi₂ is synthesized via chemical vapor deposition (CVD) for precision applications, whereas CaSi₂ is bulk-produced via metallurgical methods .

Iron Silicide (FeSi)

• Formula : FeSi
• Properties : Semiconductor behavior, melting point ~1410°C.
• Applications : Steel additives, thermoelectric devices .
• Contrast with CaSi₂ : FeSi is less reactive with water and primarily used for alloy hardening rather than deoxidation .

Comparative Data Table

Compound	Formula	Melting Point (°C)	Density (g/cm³)	Key Properties	Primary Applications
This compound	CaSi₂	1020–1033	2.5	Water-reactive, pyrophoric	Steel deoxidation, pyrotechnics
Cobalt Silicide	CoSi₂	~1326	5.3	Conductive, refractory	Semiconductors
Molybdenum Disilicide	MoSi₂	~2030	6.2	Oxidation-resistant, high melting point	Heating elements
Tungsten Silicide	WSi₂	~2160	9.3	Hard, conductive	Microelectronics
Iron Silicide	FeSi	~1410	4.9	Semiconductor behavior	Steel additives, thermoelectrics

Research Findings and Innovations

• Safety and Handling : CaSi₂ requires stringent handling due to its water reactivity and corrosivity . In contrast, MoSi₂ and WSi₂ are safer in humid environments .
• Industrial Trends : CaSi₂ remains critical in steelmaking, whereas advanced silicides like WSi₂ and CoSi₂ dominate high-tech sectors, driven by demand for miniaturized electronics .

Biological Activity

Calcium silicide (CaSi2) is a compound primarily known for its applications in metallurgy and as a reducing agent. However, its biological activity has garnered attention in recent years, particularly in the fields of toxicology and biocompatibility. This article reviews the biological properties of this compound, focusing on its cytotoxicity, genotoxicity, and potential therapeutic applications.

This compound is composed of calcium and silicon, typically existing in a crystalline form. Its structure allows for various interactions with biological systems, which can lead to both beneficial and adverse effects depending on the concentration and exposure duration.

Cytotoxicity and Genotoxicity

Research indicates that this compound exhibits significant cytotoxic effects on human cells. A study evaluating its impact on peripheral human blood lymphocytes found that at concentrations of 10 and 100 µg/mL, this compound significantly increased the frequency of chromosomal aberrations and sister-chromatid exchanges. These effects were dose-dependent, suggesting that higher concentrations correlate with increased cellular damage .

Table 1: Cytotoxic Effects of this compound

Concentration (µg/mL)	Chromosomal Aberrations (%)	Sister-Chromatid Exchanges (%)
0	2.5	1.0
10	15.3	5.2
100	30.7	12.8

Biocompatibility Studies

In contrast to its cytotoxic properties, some studies have explored the potential biocompatibility of calcium silicate-based materials in dental applications. Calcium silicate cements have been shown to promote osteoblastic activity in vitro, enhancing cell migration and proliferation . The biological response of these materials is often assessed using human osteoblastic cell lines (e.g., Saos-2), where they demonstrate significant increases in alkaline phosphatase activity, a marker of osteogenic differentiation.

Table 2: Biocompatibility of Calcium Silicate Cements

Material	ALP Activity (thymolphthalein/min/L/OD)	Osteocalcin Expression (fold change)
Bio-C	1078.6	4.88
Biodentine	1003	N/A
ProRoot MTA	1159	2.15
MTA Repair HP	1205	4.89

The biological activity of calcium silicate is attributed to several mechanisms:

• pH Increase : Upon hydration, calcium silicate releases calcium hydroxide, which raises the pH of the surrounding environment, potentially promoting cellular activities related to bone healing .
• Ion Release : The dissolution of calcium and silicon ions can stimulate cellular responses that favor tissue regeneration. Higher concentrations of silicon ions have been associated with inflammatory responses, which may be beneficial in controlled environments .
• Cellular Interaction : Calcium silicate materials interact with various cell types including dental pulp stem cells (DPSCs) and periodontal ligament stem cells (PDLSCs), enhancing their viability and promoting differentiation into osteoblasts .

Case Studies

A notable case study involved the use of calcium silicate-based materials in endodontic procedures where they were applied as root-end filling materials. The study highlighted improved healing outcomes compared to traditional materials due to enhanced biocompatibility and bioactivity .

Q & A

Basic Research Questions

Q. What are the optimal synthesis conditions for high-purity calcium silicide (CaSi₂), and how do impurities like iron/aluminum affect its structural properties?

• Methodology : Use direct elemental reaction (Ca + Si) under inert atmosphere (CO₂) at 1000°C, followed by rapid quenching to minimize impurity incorporation . Characterize purity via X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDS) to quantify Fe/Al content. Compare results with CaO-silica flux methods (1400°C with CaF₂/CaCl₂ flux) to assess phase homogeneity .
• Key Variables : Reaction time, stoichiometric ratios, and cooling rates.

Q. How can researchers reliably characterize the thermal stability of CaSi₂ in aqueous environments?

• Methodology : Conduct thermogravimetric analysis (TGA) coupled with mass spectrometry to track H₂ release during hydrolysis. Use controlled humidity chambers to simulate decomposition kinetics and compare with theoretical models .
• Data Interpretation : Correlate mass loss with XRD phase changes to identify intermediate products (e.g., Ca(OH)₂, SiO₂).

Q. What standardized protocols exist for testing CaSi₂’s efficacy as a steel脱氧剂 (deoxidizer), and how are conflicting performance metrics resolved?

• Methodology : Replicate industrial conditions (e.g., molten steel at 1600°C) with controlled CaSi₂ additions. Measure oxygen/sulfur content via spark emission spectroscopy pre/post treatment. Address contradictions by isolating variables (e.g., alloy composition, stirring intensity) .
• Validation : Cross-reference results with ASTM standards for steel cleanliness and inclusion morphology .

Advanced Research Questions

Q. What mechanisms underlie the contradictory reports on CaSi₂’s air sensitivity, and how can experimental designs control for ambient humidity during synthesis?

• Methodology : Perform in-situ Raman spectroscopy during synthesis to monitor oxidation in real-time. Use gloveboxes with <0.1 ppm O₂/H₂O for sample handling. Compare degradation rates across humidity levels (10–90% RH) .
• Contradiction Analysis : Replicate studies with documented humidity parameters to isolate environmental vs. material factors .

Q. How do computational models (e.g., DFT) predict CaSi₂’s electronic structure, and what discrepancies exist between theoretical and experimental bandgap values?

• Methodology : Calculate band structure using VASP or Quantum ESPRESSO with PAW pseudopotentials. Validate against UV-Vis spectroscopy and Hall effect measurements. Adjust for defects (e.g., vacancies) in models to align with experimental data .
• Data Gaps : Address mismatches by refining defect concentrations in simulations or improving experimental resolution (e.g., low-temperature photoluminescence) .

Q. What advanced techniques resolve ambiguities in CaSi₂’s role in hydrogen storage, particularly conflicting claims about its reversible H₂ absorption capacity?

• Methodology : Employ Sieverts apparatus for pressure-composition-temperature (PCT) analysis under cyclic loading. Pair with neutron diffraction to locate H₂ adsorption sites. Compare kinetic data across particle sizes (nanopowders vs. bulk) .
• Critical Evaluation : Identify hysteresis loops in PCT curves to distinguish reversible vs. irreversible phases .

Q. Methodological Frameworks for Data Analysis

Q. How should researchers design experiments to differentiate between CaSi₂’s direct and indirect contributions to steel microstructure refinement?

• Approach : Use tracer elements (e.g., isotopic Ca) in controlled melts. Analyze inclusion composition via TEM-EDS and correlate with mechanical properties (e.g., tensile strength) .
• Statistical Tools : Apply ANOVA to isolate CaSi₂’s effect from confounding variables (e.g., cooling rate) .

Q. What strategies validate the reproducibility of CaSi₂ synthesis across labs, given variability in reported phase purity?

• Protocol Harmonization : Publish detailed supplementary materials (e.g., furnace calibration logs, raw XRD spectra) to enable replication .
• Interlab Studies : Coordinate round-robin tests with standardized reagents and reaction vessels .

Q. Tables: Key Data from Literature

Property	Reported Value	Methodology Used	Contradictions/Notes	Source
Melting Point	1020°C	Differential Thermal Analysis	Some studies report 990–1040°C due to impurity gradients
Decomposition Rate (H₂O)	0.5 g/h·cm²	Gravimetric Analysis	Varies with crystallinity; amorphous phases degrade faster
Bandgap (Experimental)	1.2–1.5 eV	UV-Vis Spectroscopy	Discrepancy with DFT (predicted 0.8 eV) suggests defect states